Cas no 80176-21-2 (N-[(1E)-{2-[2-hydroxy-3-(2-methylphenoxy)propyl]-2-(1-methylethyl)hydrazino}methylidene]benzamide)

• Product name: N-[(1E)-{2-[2-hydroxy-3-(2-methylphenoxy)propyl]-2-(1-methylethyl)hydrazino}methylidene]benzamide
• CAS No: 80176-21-2
• MF: C₂₁H₂₇N₃O₃
• Molecular Weight: 369.45738
• CID: 1800630
• PubChem ID: 135704113

N-[(1E)-{2-[2-hydroxy-3-(2-methylphenoxy)propyl]-2-(1-methylethyl)hydrazino}methylidene]benzamide Properties

Names and Identifiers

• N-[(1E)-{2-[2-hydroxy-3-(2-methylphenoxy)propyl]-2-(1-methylethyl)hydrazino}methylidene]benzamide
• N-[[2-[2-hydroxy-3-(2-methylphenoxy)propyl]-2-propan-2-ylhydrazinyl]methylidene]benzamide
• Benzamide, N-(((2-hydroxy-3-(2-methylphenoxy)propyl)(1-methylethyl)amino)iminomethyl)-
• 80176-21-2
• (Methyl-2 phenyloxy-1 hydroxy-2 propyl)-1 isopropyl-1 benzoyl-3 guanidine [French]
• (Methyl-2 phenyloxy-1 hydroxy-2 propyl)-1 isopropyl-1 benzoyl-3 guanidine
• SCS 149
• N-(((2-Hydroxy-3-(2-methylphenoxy)propyl)(1-methylethyl)amino)iminomethyl)benzamide

• Inchi： InChI=1S/C21H27N3O3/c1-16(2)24(23-15-22-21(26)18-10-5-4-6-11-18)13-19(25)14-27-20-12-8-7-9-17(20)3/h4-12,15-16,19,25H,13-14H2,1-3H3,(H,22,23,26)
• InChIKey： CQINCUVDUJRJSB-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1OCC(CN(C(C)C)N=CNC(=O)C2=CC=CC=C2)O

Computed Properties

• 精确分子量: 369.20524173g/mol
• 同位素质量: 369.20524173g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 5
• 重原子数量: 27
• 可旋转化学键数量: 9
• 复杂度: 464
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 1
• 不确定化学键立构中心数量: 0
• XLogP3: 3.9
• 拓扑分子极性表面积: 74.2Ų